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Compound of Interest

(R)-1-(2-Fluoro-3-
Compound Name: methoxyphenyl)ethanamine
hydrochloride
Cat. No.: B578450
\ v

(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride is a specialized chiral amine
that serves as a valuable building block in the synthesis of complex, high-value pharmaceutical
compounds. Its structure, featuring a stereodefined ethylamine group attached to a strategically
substituted phenyl ring, makes it a critical intermediate for creating molecules with precise
three-dimensional architectures. The presence of both a fluorine atom and a methoxy group
allows medicinal chemists to finely tune the physicochemical properties of a target molecule,
such as metabolic stability, lipophilicity, and receptor binding affinity.[1][2] The ability to
introduce these features through a single, enantiomerically pure starting material is a significant
advantage in streamlining the drug discovery process.

This guide provides a comprehensive technical overview of this compound, from its
fundamental properties and synthesis to its practical application, characterization, and safe
handling. The content is designed to equip researchers and drug development professionals
with the field-proven insights necessary to effectively utilize this important chemical entity.

Compound Profile and Physicochemical Properties

A clear understanding of a compound's fundamental properties is the starting point for any
research endeavor. The key identifiers and characteristics of (R)-1-(2-Fluoro-3-
methoxyphenyl)ethanamine hydrochloride are summarized below.
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Property Value Source(s)
CAS Number 1213014-67-5 [3114]
Molecular Formula CoH13CIFNO [31[4]
Molecular Weight 205.66 g/mol [4]

(1R)-1-(2-fluoro-3-

IUPAC Name methoxyphenyl)ethanamine;hy  [3]
drochloride

Purity Typically =295% [4]

Appearance Varies (often a solid) N/A
IOGBJJCWLPCSLS-

INChl Key [31[4]

FYZOBXCZSA-N

Synthesis and Enantiomeric Purification: The Path
to Stereochemical Purity

The industrial and laboratory-scale production of a single enantiomer like (R)-1-(2-Fluoro-3-
methoxyphenyl)ethanamine hydrochloride relies on a robust strategy for both the initial
synthesis of the racemic mixture and its subsequent separation into individual enantiomers.

Synthesis of Racemic 1-(2-Fluoro-3-
methoxyphenyl)ethanamine

The most common and direct route to the racemic parent amine is the reductive amination of
the corresponding ketone, 2'-fluoro-3'-methoxyacetophenone. This process typically involves
reacting the ketone with an ammonia source and a reducing agent. While specific patented
procedures for this exact molecule are not publicly detailed, the methodology is a cornerstone
of amine synthesis.

Chiral Resolution: Isolating the (R)-Enantiomer

Obtaining the desired (R)-enantiomer from the racemic mixture is the most critical and
challenging step. The most established and scalable method is diastereomeric salt
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crystallization.[5] This technique exploits the fact that diastereomers (salt pairs formed between
the racemic amine and a single enantiomer of a chiral acid) have different physical properties,
most notably solubility.[5][6]

The Causality Behind the Method: By reacting the racemic amine with a chiral resolving agent,
two diastereomeric salts are formed: [(R)-amine:(L)-acid] and [(S)-amine:(L)-acid]. Due to their
different three-dimensional arrangements, these salts pack differently into crystal lattices,
leading to one being less soluble in a given solvent system. This allows for its selective
crystallization and subsequent separation by simple filtration.
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Step 1: Salt Formation
Racemic Amine
(R/S Mixture)

Dissolve in Solvent
(e.g., Methanol)

Chiral Resolving Agent
(e.g., L-Tartaric Acid)

Diastereomeric Salt Mixture
[(R)-Amine:(L)-Acid]
[(S)-Amine:(L-Acid]

Cooling / Evaporation

Step 2: Separation

Fractional Crystallization

Less Yoluble Salt More Sdluble Salt
Prefipitates Remains jn Solution

Solid Diastereomeric Salt Supernatant
[(R)-Amine:(L)-Acid] P

Filtration & Washing

Step 3: Liberatioi & Final Product

Liberate Free Amine

(Add Base, e.g., NaOH)

Extraction & Purification

(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine

Final Product (HCI Salt)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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